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Compound of Interest

Compound Name: Anapterin

Cat. No.: B048898 Get Quote

Disclaimer: The term "anapterin" is not widely recognized in established chemical and

biological databases. This guide is based on the structure reported in the PhytoBank database

(PHY0132914) for a compound identified as anapterin, a pterin derivative. Due to the limited

specific information on anapterin, this document provides a comprehensive overview of its

putative structure and function based on the well-characterized roles of related pterin

compounds. The experimental protocols and quantitative data presented are derived from

studies on analogous, well-understood pterin derivatives and should be considered as

representative examples.

Introduction to Pterin Derivatives
Pterins are a class of heterocyclic compounds composed of a pyrazine ring fused to a

pyrimidine ring. They are widely distributed in biological systems and play crucial roles as

pigments, enzyme cofactors, and signaling molecules. The biological activity of pterin

derivatives is largely determined by the substituents on the pteridine ring and their oxidation

state. Many essential metabolic pathways, including the synthesis of neurotransmitters and the

production of nitric oxide, are dependent on pterin cofactors.

Anapterin Structure
Based on the information from PhytoBank, anapterin is a pterin derivative with the chemical

name 1-(4-hydroxy-2-imino-1,2-dihydropteridin-7-yl)propane-1,2,3-triol. Its chemical structure is

characterized by a pterin core with a polyhydroxyalkyl side chain at the C7 position.
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Table 1: Chemical Properties of Anapterin

Property Value Source

Chemical Formula C₉H₁₁N₅O₄ PhytoBank

Molecular Weight 253.22 g/mol PhytoBank

IUPAC Name

2-amino-7-(1,2,3-

trihydroxypropyl)-3,4-

dihydropteridin-4-one

PhytoBank

InChI Key
WNAGPAKUISOEMK-

UHFFFAOYSA-N
PhytoBank

SMILES
NC1=NC2=NC(=CN=C2C(=O)

N1)C(O)C(O)CO
PhytoBank

Putative Biological Function of Anapterin
Given its structure as a pterin derivative, anapterin is likely to function as an enzyme cofactor,

similar to other well-characterized pterins like tetrahydrobiopterin (BH4). Pterin cofactors are

essential for the activity of several key enzymes.[1]

Role as an Enzyme Cofactor
Pterin derivatives, in their reduced tetrahydro forms, are crucial for the catalytic activity of:

Aromatic Amino Acid Hydroxylases: These enzymes, including phenylalanine hydroxylase,

tyrosine hydroxylase, and tryptophan hydroxylase, are involved in the biosynthesis of

neurotransmitters such as dopamine, norepinephrine, and serotonin.[1]

Nitric Oxide Synthases (NOS): NOS enzymes produce nitric oxide (NO), a critical signaling

molecule in the cardiovascular, nervous, and immune systems.[1]

Alkylglycerol Monooxygenase: This enzyme is involved in the metabolism of ether lipids.[1]

Involvement in Signaling Pathways

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b048898?utm_src=pdf-body
https://www.benchchem.com/product/b048898?utm_src=pdf-body
https://www.benchchem.com/product/b048898?utm_src=pdf-body
https://en.wikipedia.org/wiki/Tetrahydrobiopterin
https://en.wikipedia.org/wiki/Tetrahydrobiopterin
https://en.wikipedia.org/wiki/Tetrahydrobiopterin
https://en.wikipedia.org/wiki/Tetrahydrobiopterin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048898?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pterin derivatives can also be involved in cellular signaling. For instance, a pterin-dependent

signaling pathway has been identified in Agrobacterium tumefaciens, where it regulates a dual-

function diguanylate cyclase-phosphodiesterase, an enzyme involved in controlling surface

attachment.

Metabolic Pathways
The biosynthesis and recycling of pterin cofactors are critical for maintaining cellular function.

The pathways for tetrahydrobiopterin (BH4) are well-established and provide a model for the

potential metabolism of anapterin.

Tetrahydrobiopterin Biosynthesis and Recycling
The de novo biosynthesis of BH4 starts from guanosine triphosphate (GTP) and involves three

enzymatic steps. The cofactor can be regenerated through a recycling pathway.[2][3][4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b048898?utm_src=pdf-body
https://www.researchgate.net/figure/Metabolic-pathways-involved-in-the-biosynthesis-of-tetrahydrobiopterin-BH4-De-novo_fig1_370541859
https://portlandpress.com/biochemj/article/438/3/397/45633/Tetrahydrobiopterin-biochemistry-and
https://pmc.ncbi.nlm.nih.gov/articles/PMC1220924/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048898?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


De Novo Biosynthesis

Recycling Pathway

GTP GTPCH I Dihydroneopterin
triphosphate PTPS 6-Pyruvoyltetrahydropterin SR Tetrahydrobiopterin

(BH4)

Aromatic Amino Acid
Hydroxylases

Nitric Oxide
Synthases

Quinonoid
dihydrobiopterin (qBH2)

7,8-Dihydrobiopterin
(BH2)

DHPR

DHFR

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048898?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Biological Sample Collection

Extraction of Pterin Compounds

Purification by HPLC

Structure Elucidation

Biological Activity Assays

Mass Spectrometry (MS) Nuclear Magnetic Resonance (NMR) Chemical Synthesis

Confirmation

Enzyme Assays Cell-Based Assays

Characterization Complete

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b048898?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048898?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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